Molecular Property Head‑to‑Head: 3-Nitro Derivative vs. Unsubstituted Parent Core
The 3‑nitro derivative (exact mass 213.05391 Da, 3 hydrogen‑bond acceptors, 1 hydrogen‑bond donor, 0 rotatable bonds) differs substantially from the unsubstituted parent 1H‑pyrrolo[3,2‑b]quinoline (exact mass 168.06875 Da, 2 hydrogen‑bond acceptors, 1 hydrogen‑bond donor, 0 rotatable bonds) [REFS‑1][REFS‑2]. The additional nitro group accounts for a molecular weight increase of 45.00 g mol⁻¹ (+26.8%) and an additional H‑bond acceptor, both of which alter solubility, permeability, and target‑binding potential.
ΔHBA = +1
| Evidence Dimension | Molecular weight and hydrogen‑bond acceptor count |
|---|---|
| Target Compound Data | MW 213.19200 g mol⁻¹; exact mass 213.05391 Da; HBA = 3; HBD = 1 |
| Comparator Or Baseline | 1H-Pyrrolo[3,2‑b]quinoline (CAS 269‑33‑0): MW 168.19 g mol⁻¹; exact mass 168.06875 Da; HBA = 2; HBD = 1 |
| Quantified Difference | ΔMW = +45.00 g mol⁻¹ (+26.8%); ΔHBA = +1; Δexact mass = +44.98516 Da |
| Conditions | Computed molecular properties obtained from publicly available chemical databases (Chem960, ChemSrc); values are predicted, not experimentally determined. |
Why This Matters
The distinct molecular weight and hydrogen‑bonding profile directly affect pharmacokinetic parameter predictions (Lipinski rules) and chromatographic behavior, making the nitro derivative a clearly distinguishable entity in screening libraries and synthetic planning.
